Cas no 1005695-86-2 (2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide)

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide structure
1005695-86-2 structure
Product Name:2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide
CAS No:1005695-86-2
MF:C8H13BrN4O
MW:261.119020223618
MDL:MFCD04969840
CID:3059340
PubChem ID:17024646
Update Time:2025-04-21

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide
    • STK312498
    • EN300-229566
    • 2-(4-Bromo-3,5-dimethyl-pyrazol-1-yl)-propionic acid hydrazide
    • 2-(4-bromo-3,5-dimethylpyrazol-1-yl)propanehydrazide
    • AKOS000310272
    • 1005695-86-2
    • BBL038750
    • A1-47900
    • 2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanohydrazide
    • MDL: MFCD04969840
    • Inchi: 1S/C8H13BrN4O/c1-4-7(9)5(2)13(12-4)6(3)8(14)11-10/h6H,10H2,1-3H3,(H,11,14)
    • InChI Key: AWSMUWCXUUXIQQ-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NN(C=1C)C(C(NN)=O)C

Computed Properties

  • Exact Mass: 260.02727Da
  • Monoisotopic Mass: 260.02727Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 423.4±45.0 °C at 760 mmHg
  • Flash Point: 209.9±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide Security Information

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